Cas no 648898-11-7 (Benzoic acid, 4-(5-cyano-2-pyridinyl)-)

Benzoic acid, 4-(5-cyano-2-pyridinyl)- structure
648898-11-7 structure
Product Name:Benzoic acid, 4-(5-cyano-2-pyridinyl)-
CAS No:648898-11-7
MF:C13H8N2O2
MW:224.214822769165
CID:413121
PubChem ID:57352114
Update Time:2025-04-19

Benzoic acid, 4-(5-cyano-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(5-cyano-2-pyridinyl)-
    • 4-(4-CYANOPYRIDIN-2-YL)BENZOIC ACID
    • 4-(5-cyano-2-pyridinyl)benzoic acid
    • 4-(5-Cyanopyridin-2-yl)benzoic acid
    • 648898-11-7
    • SCHEMBL6662295
    • Inchi: 1S/C13H8N2O2/c14-7-9-1-6-12(15-8-9)10-2-4-11(5-3-10)13(16)17/h1-6,8H,(H,16,17)
    • InChI Key: VDWDAPHWBRJBMV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CC(C#N)=CN=1)=O

Computed Properties

  • Exact Mass: 224.05900
  • Monoisotopic Mass: 224.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 73.98000
  • LogP: 2.31848
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